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Compound of Interest

1-Boc-4-allyl-4-
Compound Name:
piperidinecarboxylic Acid

Cat. No. B112619

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 1-
Boc-4-allyl-4-piperidinecarboxylic Acid (CAS RN: 426842-70-8). Adherence to these
procedures is critical for ensuring personnel safety and regulatory compliance. This guide is
intended for researchers, scientists, and drug development professionals familiar with
laboratory safety protocols.

Hazard Identification and Safety Precautions

1-Boc-4-allyl-4-piperidinecarboxylic Acid is a white to off-white solid.[1] While a specific
Safety Data Sheet (SDS) for this compound is not widely available, data for the closely related
compound 1-(tert-Butoxycarbonyl)piperidine-4-carboxylic acid and supplier information for the
target compound indicate that it should be handled with care. The primary hazards are:

Harmful if swallowed (H302)[1]

Causes skin irritation (H315)[1][2][3]

Causes serious eye irritation (H319)[1][2][3]

May cause respiratory irritation (H335)[1][2][3]
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Personal Protective Equipment (PPE) is mandatory when handling this compound. This
includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

Respiratory protection may be necessary if there is a risk of dust or aerosol formation.

Quantitative Data Summary

The following table summarizes the known quantitative data for 1-Boc-4-allyl-4-
piperidinecarboxylic Acid.

Property Value Reference
CAS Number 426842-70-8 [11[4][5]
Molecular Formula C14H23NO4 [1][5]
Molecular Weight 269.34 g/mol [1]

Physical State Solid [1]
Appearance Off-white to white [1]

Melting Point 129t0 133 °C [1]

GHS Signal Word Warning [1]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and
environmental contamination.

For Small Spills:
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e Evacuate and Ventilate: If safe to do so, ensure the area is well-ventilated to disperse any
airborne dust.

» Don PPE: Wear all required personal protective equipment.
o Containment: Use an absorbent material, such as vermiculite or sand, to cover the spill.

o Collection: Carefully sweep the absorbed material into a designated, labeled hazardous
waste container. Avoid generating dust.

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All
cleaning materials must also be disposed of as hazardous waste.

For Large Spills:
o Immediate Evacuation: Evacuate all personnel from the affected area.
« Isolate the Area: Close doors to the laboratory and post warning signs.

e Emergency Contact: Contact your institution's Environmental Health and Safety (EHS) office
or the appropriate emergency response team. Do not attempt to clean up a large spill without
specialized training and equipment.

Disposal Procedures

The disposal of 1-Boc-4-allyl-4-piperidinecarboxylic Acid must be conducted in strict
accordance with all federal, state, and local regulations.

Step-by-Step Disposal Protocol:

o Waste Characterization: This compound should be treated as a hazardous chemical waste.
Do not dispose of it in standard laboratory trash or down the drain.

o Containerization:

o Place solid waste in a clearly labeled, sealed, and compatible hazardous waste container.
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o For solutions, use a dedicated liquid hazardous waste container. Do not mix with other
incompatible waste streams.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "1-Boc-4-allyl-4-piperidinecarboxylic Acid". Include the appropriate
hazard pictograms (e.g., irritant).

o Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure area, away from incompatible materials.

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed and certified hazardous waste disposal contractor. High-temperature
incineration is a common and effective disposal method for such organic compounds.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key workflows for handling and disposing of 1-Boc-4-allyl-
4-piperidinecarboxylic Acid.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b112619?utm_src=pdf-body
https://www.benchchem.com/product/b112619?utm_src=pdf-body
https://www.benchchem.com/product/b112619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Disposal Decision Workflow for 1-Boc-4-allyl-4-piperidinecarboxylic Acid

Start: Have 1-Boc-4-allyl-4-
piperidinecarboxylic Acid Waste

:

Characterize as
Hazardous Waste

Select Appropriate
Waste Container
(Solid or Liquid)

Label Container with
'Hazardous Waste' and
Full Chemical Name

Store in Designated
Secure Area

Contact Licensed
Hazardous Waste
Disposal Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the disposal of 1-Boc-4-allyl-4-piperidinecarboxylic Acid.
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Spill Response Workflow

Spill Occurs

Assess Spill Size

Small Spill Protocol:
1. Evacuate & Ventilate
2. Don PPE
3. Contain & Collect
4, Decontaminate

Large Spill Protocol:
1. Immediate Evacuation
2. Isolate Area
3. Contact EHS/Emergency Response

Dispose of all contaminated
materials as hazardous waste

Click to download full resolution via product page

Caption: Decision-making workflow for responding to a spill of 1-Boc-4-allyl-4-
piperidinecarboxylic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b112619#1-boc-4-allyl-4-piperidinecarboxylic-acid-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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